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Compound of Interest

Compound Name: Y18501

Cat. No.: B12391466

A comprehensive review of experimental data highlights the potential of the novel oxysterol-
binding protein inhibitor Y18501 in controlling downy mildew, demonstrating comparable and, in
some instances, superior efficacy to existing fungicide alternatives. This guide provides a
detailed comparison based on available experimental data, outlines methodologies for key
experiments, and visualizes the underlying biological and experimental processes.

Y18501, a novel fungicide, operates through the inhibition of oxysterol-binding protein (OSBP),
a mechanism it shares with its structural analogue, oxathiapiprolin. This mode of action disrupts
lipid homeostasis and transfer within the oomycete pathogen, proving highly effective against
diseases like downy mildew. Experimental evidence indicates that Y18501 exhibits strong
inhibitory activity against Pseudoperonospora cubensis, the causal agent of cucumber downy
mildew, with EC50 values ranging from 0.0005 to 0.0046 pg/mL.[1] Field and greenhouse trials
have further substantiated its efficacy in controlling the disease.[1]

Quantitative Performance Analysis

To provide a clear comparison of Y18501's performance against other fungicides, this section
summarizes key quantitative data from various studies. Due to the novelty of Y18501, direct
comparative data with a wide range of fungicides is emerging. Therefore, data for its close
analogue, oxathiapiprolin, is also included to provide a broader context of the efficacy of OSBP
inhibitors.

Table 1: In Vitro Efficacy (EC50) of Y18501 against Pseudoperonospora cubensis
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Fungicide

EC50 (pg/mL)

Y18501

0.0005 - 0.0046

Data sourced from in vitro bioassays.[1]

Table 2: Comparative Efficacy of Oxathiapiprolin and Other Fungicides on Cucumber Downy

Mildew (Preventive Application)

Fungicide Disease Severity (%)
Oxathiapiprolin-based fungicides 0.4

Mandipropamid 86.7

Mefenoxam + Mancozeb 1.6

Fluopicolide + Propamocarb 2.7

Untreated Control 79.6 - 98.0

Data from growth chamber and greenhouse studies.[2]

Table 3: Field Trial Efficacy of Oxathiapiprolin and Other Fungicides against Grape Downy

Mildew

Fungicide Treatment

Percent Disease Index (PDI)

Oxathiapiprolin 48g + Amisulbrom 240 g/L SE @
375 ml/ha

20.04

Oxathiapiprolin 10.1% w/w OD @ 400 ml/ha

22.78

Mandipropamid 23.4% SC @ 800 ml/ha

Not specified in this study

Untreated Control

36.45

Data from field trials conducted in 2020-21.[1]

Table 4: Fungicide Resistance Profile of Phytophthora capsici Isolates
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Fungicide Resistant Isolates (%)
Mefenoxam 3.8

Fluopicolide 46.7

Oxathiapiprolin 0.5

Cyazofamid 7.1

Dimethomorph 0

Mandipropamid 0

Based on a study of 184 isolates, indicating a low initial risk of resistance to OSBP inhibitors.[3]

Experimental Protocols

The following section details the methodologies for key experiments cited in the comparative
analysis of these fungicides.

In Vitro Bioassay for EC50 Determination

This experiment aims to determine the concentration of a fungicide that inhibits 50% of the
pathogen's growth in a controlled laboratory setting.

« Isolate Preparation: Cultures of the target downy mildew pathogen (e.g.,
Pseudoperonospora cubensis) are maintained on a suitable growth medium.

» Fungicide Dilution Series: A series of concentrations of the test fungicide (e.g., Y18501) are
prepared in a solvent, typically dimethyl sulfoxide (DMSQO), and then diluted in a liquid growth
medium.

 Inoculation: A standardized amount of the pathogen's inoculum (e.g., a suspension of
zoospores or sporangia) is added to each well of a microtiter plate containing the different
fungicide concentrations.

 Incubation: The microtiter plates are incubated under controlled conditions of temperature
and light that are optimal for the pathogen's growth.
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» Data Collection: After a set incubation period, the growth of the pathogen in each well is
assessed, often by measuring the optical density or through microscopic evaluation.

» Data Analysis: The percentage of growth inhibition is calculated for each fungicide
concentration relative to an untreated control. The EC50 value is then determined by plotting
the inhibition percentages against the logarithm of the fungicide concentrations and fitting a
dose-response curve.

Greenhouse and Field Efficacy Trials

These experiments evaluate the performance of fungicides under more realistic conditions,
either in a controlled greenhouse environment or in an open field.

e Plot Design: The experimental area is divided into plots, and treatments are assigned to
these plots using a randomized complete block design to minimize the effects of
environmental variability.[4]

o Plant Material: A susceptible host plant variety is used for the trial to ensure adequate
disease pressure.

e Fungicide Application: Fungicides are applied at specified rates and intervals. Applications
can be preventive (before the onset of disease) or curative (after the appearance of
symptoms).

 Inoculation (for controlled trials): In greenhouse or controlled field trials, plants may be
artificially inoculated with the pathogen to ensure a uniform disease outbreak. In other field
trials, researchers rely on natural infection.

o Disease Assessment: Disease severity and incidence are periodically assessed throughout
the trial. Disease severity is often rated as the percentage of leaf area affected, while
disease incidence is the proportion of infected plants.[5]

o Data Analysis: The collected data is statistically analyzed to compare the efficacy of the
different fungicide treatments against an untreated control. Parameters such as the Area
Under the Disease Progress Curve (AUDPC) may be calculated to integrate disease severity

over time.
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Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using
the Graphviz DOT language.
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Caption: Mechanism of action of Y18501.
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Caption: Workflow for a fungicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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